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This technical support center provides troubleshooting guides, frequently asked questions
(FAQs), and experimental protocols to address porosity issues encountered during tungsten
powder metallurgy.

Troubleshooting Guide

This guide provides solutions to common porosity-related problems in a question-and-answer
format.

Question: After sintering, my tungsten part has high overall porosity. What are the likely causes
and how can | fix it?

Answer: High overall porosity is a common issue and can stem from several factors throughout
the powder metallurgy process. Here’s a step-by-step troubleshooting approach:

e Review Your Sintering Parameters: Inadequate sintering is a primary cause of high porosity.

[1][2]

o Temperature: Insufficient sintering temperature will not provide enough energy for the
tungsten particles to bond effectively, leaving voids.[1][2] Conversely, excessively high
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temperatures can lead to rapid grain growth, which can trap pores within the grains.

o Time: The duration of sintering at the peak temperature might be too short. A longer
holding time allows for more complete diffusion and pore elimination.

o Atmosphere: Ensure a high-purity hydrogen or vacuum atmosphere. Contaminants like
oxygen or nitrogen in the sintering atmosphere can react with the tungsten powder and
hinder densification.[1]

o Examine Your Starting Powder: The characteristics of the tungsten powder significantly
impact the final porosity.

o Particle Size and Distribution: Very coarse powders tend to have larger initial pores that
are difficult to close during sintering. A powder with a distribution of particle sizes, including
finer particles, can pack more efficiently and reduce initial porosity.

o Purity: Impurities in the raw powder can volatilize during sintering, creating gas pockets
and leading to porosity.[1][3] Always use high-purity tungsten powder.

o Evaluate the Compaction Process: The density of the "green" part (before sintering) plays a
crucial role.

o Compaction Pressure: Low compaction pressure results in a low green density with a
large volume of pores that may not be eliminated during sintering. Increasing the
compaction pressure can improve green density.[4] However, excessive pressure can lead
to micro-cracks in the green part.

Question: | am observing localized, large pores in specific areas of my sintered tungsten
component. What could be the cause?

Answer: Localized, large pores often point to issues with powder preparation and handling or
contamination.

e Inhomogeneous Powder Mixing: If you are using additives or binders, ensure they are mixed
uniformly with the tungsten powder. Poor mixing can lead to localized areas with different
sintering behaviors.
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o Contamination: Foreign particles introduced during powder handling or die filling can act as
pore formers. Ensure a clean working environment and properly clean all equipment.

e Lubricant Burnout: If a lubricant is used during compaction, it must be completely burned out
before the sintering stage. Incomplete burnout can leave behind residues that create pores.

Question: My tungsten parts are cracking during or after sintering. Is this related to porosity?
Answer: Yes, cracking can be related to porosity and the stresses it creates.

e High Porosity: High levels of porosity can significantly reduce the mechanical strength of the
sintered part, making it more susceptible to cracking under thermal stresses during cooling.

[1]

» Non-uniform Density: Significant variations in density within the green compact can lead to
differential shrinkage during sintering, causing internal stresses that result in cracking. This
can be caused by improper die filling or uneven pressure distribution during compaction.

Frequently Asked Questions (FAQs)
1. What is porosity in the context of tungsten powder metallurgy?

Porosity refers to the empty spaces or voids within a sintered tungsten part.[5] It is a natural
characteristic of the powder metallurgy process, but excessive or uncontrolled porosity can
negatively impact the mechanical, thermal, and electrical properties of the final component.[1]

[5]
2. What are the different types of porosity observed in sintered tungsten?
Porosity in tungsten and other powder metallurgy parts can be categorized as follows:

e Open Porosity (Interconnected): Pores that are connected to the surface of the part. This
type of porosity is critical for applications like self-lubricating bearings and filters.

» Closed Porosity (Isolated): Pores that are isolated within the material and not connected to
the surface. These are generally undesirable as they can act as stress concentration points.
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e Micro-porosity vs. Macro-porosity: Porosity can also be classified by size. Micropores are
very small voids, while macropores are larger and can be more detrimental to the material's
properties.

Based on their origin and morphology, porosity in cemented carbides (often related to tungsten)
is sometimes classified into types like A-type (pores from incomplete densification), B-type
(pores from gas entrapment), and C-type (carbon-related porosity).[5]

3. How does porosity affect the properties of a tungsten part?
High porosity generally degrades the performance of tungsten parts in the following ways:

» Reduced Mechanical Strength: Pores act as stress concentrators, reducing the tensile
strength, fatigue life, and fracture toughness of the material.[1][5]

e Decreased Hardness and Wear Resistance: A porous structure is less resistant to
indentation and abrasive weatr.[5]

e Lower Thermal and Electrical Conductivity: The voids within the material impede the flow of
heat and electricity.

» Reduced Corrosion Resistance: Open pores can trap corrosive agents, accelerating
degradation.

4. Is porosity always undesirable in tungsten powder metallurgy?

No. In some specific applications, a controlled amount of porosity is intentionally created. For
example, porous tungsten is used in dispenser cathodes and filters.[6][7] The key is to have a
controlled and uniform pore structure tailored to the application’'s requirements.

5. What is the typical range of porosity in sintered tungsten parts?

The achievable porosity in sintered tungsten can vary widely depending on the processing
parameters and intended application. For high-density applications, the goal is to achieve a
porosity of less than 5%, often aiming for below 2%. For applications requiring porosity, it can
be tailored to be 20-30% or even higher.
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Data Presentation

The following tables summarize the quantitative relationship between key process parameters
and the resulting porosity in tungsten powder metallurgy.

Table 1: Effect of Sintering Temperature on Final Porosity of Pure Tungsten

Sintering . ) Compaction .
Holding Time Resulting

Temperature Pressure ] Reference
(hours) Porosity (%)

(°C) (MPa)

1900 2 200 ~10% [8]

2000 2 200 ~7% [8]

2100 2 200 < 5% [8]

2200 2 200 < 2% [8]

Note: These values are indicative and can vary based on powder characteristics and specific
sintering conditions.

Table 2: Effect of Compaction Pressure on Green and Sintered Density of Tungsten

Compaction Green Density (% Sintered Density . .
. . Final Porosity (%)
Pressure (MPa) of Theoretical) (% of Theoretical)
100 ~50% ~85% ~15%
200 ~60% ~92% ~8%
300 ~68% ~95% ~5%
400 ~75% >97% < 3%

Note: Sintering parameters are kept constant for comparison. Sintered density is highly
dependent on the subsequent sintering cycle.

Table 3: Influence of Tungsten Powder Particle Size on Sintered Density
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. . Sintering Temperature for . .
Average Particle Size (um) . General Trend in Porosity
>95% Density (°C)

Lower porosity at lower

0.4 ~1500

temperatures

Moderate porosity, requires
5-10 ~1900 higher temperatures for

densification

Higher tendency for residual
>20 >2100

porosity

Source: Synthesized from data in[8]
Experimental Protocols
1. Protocol for Porosity Measurement using the Archimedes Method

This protocol is based on the principles outlined in ASTM B962 for determining the density and
porosity of sintered powder metallurgy products.

Objective: To determine the bulk density, apparent density, and open porosity of a sintered
tungsten sample.

Materials and Equipment:

» Sintered tungsten sample

e Analytical balance (0.1 mg accuracy)

o Beaker of distilled water with a surfactant (e.g., a few drops of liquid soap)
o Sample holder for suspending the sample in water

o Fine wire for suspending the sample

e Vacuum impregnation apparatus (optional, for higher accuracy)
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e Oven
Procedure:

e Dry Weight (W_d): a. Ensure the tungsten sample is clean and dry. Heat it in an oven at
110°C for at least 1 hour and then cool to room temperature in a desiccator. b. Weigh the dry
sample in air. Record this weight as W_d.

o Saturated Weight (W_sat): a. Immerse the sample in the beaker of distilled water. b. To
ensure all open pores are filled with water, either boil the sample in the water for 30 minutes
or use a vacuum impregnation apparatus. c. After saturation, remove the sample from the
water and carefully pat the surface dry with a lint-free cloth to remove excess surface water
without drawing water out of the pores. d. Immediately weigh the saturated sample in air.
Record this weight as W_sat.

e Suspended Weight (W_susp): a. Suspend the saturated sample from the balance using the
fine wire and immerse it completely in the beaker of water. b. Record the weight of the
suspended, saturated sample in water. This is W_susp.

Calculations:

o Bulk Density (p_bulk): The density of the material including open and closed pores. p_bulk =
(W_d * p_water) / (W_sat - W_susp) where p_water is the density of water at the
measurement temperature.

o Apparent Density (p_app): The density of the solid material plus closed pores. p_app = (W_d
*p_water) / (W_d - W_susp)

e Open Porosity (%): The volume fraction of pores open to the surface. Open Porosity (%) =
[(W_sat-W_d)/(W_sat-W_susp)] * 100

» Total Porosity (%): Requires knowledge of the theoretical density of tungsten (p_theoretical =
19.3 g/cm3). Total Porosity (%) =[1 - (p_bulk / p_theoretical)] * 100

2. Protocol for Sample Preparation for SEM Analysis of Porosity
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Objective: To prepare a sintered tungsten sample for Scanning Electron Microscopy (SEM) to
visualize the pore structure.

Materials and Equipment:

Sintered tungsten sample

Cutting tool (e.g., diamond saw)

Mounting press and embedding resin (e.g., epoxy)

Grinding and polishing machine with abrasive papers (e.g., SiC papers of decreasing grit
size) and polishing cloths

Diamond polishing suspension (e.g., 6 um, 3 pm, 1 um)
Ultrasonic cleaner
Ethanol or acetone

SEM sputter coater with a conductive target (e.g., gold or carbon), if the sample is non-
conductive or charging is an issue.

Procedure:

e Sectioning: a. Cut a representative cross-section of the sintered tungsten part using a low-
speed diamond saw to minimize deformation.

Mounting: a. Place the sectioned sample in a mounting cup and embed it in a suitable resin
(e.g., epoxy). This makes the sample easier to handle during grinding and polishing. b. Allow
the resin to cure completely.

Grinding: a. Begin grinding the mounted sample surface using a series of progressively finer
abrasive papers (e.g., starting from 240 grit down to 1200 grit). b. Use water as a lubricant
and coolant. c. After each grinding step, clean the sample and rotate it 90 degrees before
starting with the next finer grit to ensure a flat surface and remove scratches from the
previous step.
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» Polishing: a. After fine grinding, polish the sample using polishing cloths and diamond
suspensions of decreasing particle size (e.g., 6 um, 3 um, and finally 1 um). b. Use a
suitable lubricant for the diamond suspension. c. After each polishing step, thoroughly clean
the sample ultrasonically in ethanol or acetone to remove polishing debris.

e Final Cleaning and Drying: a. After the final polishing step, clean the sample ultrasonically in
ethanol for 5-10 minutes. b. Dry the sample thoroughly with a stream of dry air or in a low-
temperature oven.

o Coating (if necessary): a. If the sample is expected to exhibit charging under the electron
beam, it should be coated with a thin layer of a conductive material (e.g., gold, platinum, or
carbon) using a sputter coater.

e SEM Imaging: a. The prepared sample is now ready to be mounted on an SEM stub and
introduced into the SEM chamber for imaging. Use backscattered electron (BSE) mode for
better contrast between the tungsten matrix and the pores (which will appear dark).

Visualization

Troubleshooting Workflow for Porosity in Tungsten Powder Metallurgy
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A troubleshooting workflow for diagnosing and resolving high porosity issues.

Logical Relationship between Process Parameters and Porosity
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Key factors influencing porosity in tungsten powder metallurgy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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